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Compound Name: dichlorophenoxy)benzenesulfonyl
Chloride

CAS No.: 501697-53-6

Cat. No.: B2912529

Get Quote

Technical Guide: 4-(3,5-
Dichlorophenoxy)benzenesulfonyl Chloride
Executive Summary

4-(3,5-Dichlorophenoxy)benzenesulfonyl chloride (CAS 501697-53-6) is a specialized
organosulfur building block used primarily in the synthesis of pharmacologically active

sulfonamides. Characterized by a diaryl ether core with a 3,5-dichloro substitution pattern, this
reagent offers a unique combination of lipophilicity and metabolic stability. It serves as a critical
electrophile in the development of Matrix Metalloproteinase (MMP) inhibitors, PPAR agonists,
and antiviral agents where the "phenoxy-benzenesulfonyl”" scaffold acts as a privileged
structure for hydrophobic pocket binding.

This guide provides a comprehensive technical analysis of the compound, including its
physicochemical profile, mechanistic utility, self-validating experimental protocols, and safety
standards.
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Chemical Profile & Physicochemical Properties[1][2]
[31[4][5][6]

Identity and Structure

The molecule consists of a central benzene ring substituted at the para position with a 3,5-
dichlorophenoxy group and a sulfonyl chloride moiety. The 3,5-dichloro substitution on the
distal ring is strategically important in medicinal chemistry; it blocks metabolic "soft spots™”
(preventing oxidative metabolism at the para/ortho positions of the phenoxy ring) and enhances
the compound's lipophilic profile (

Property Data

) 4-(3,5-Dichlorophenoxy)benzenesulfonyl
Chemical Name

Chloride
CAS Number 501697-53-6
Molecular Formula C12H-Cls03S
Molecular Weight 337.61 g/mol
Physical State White to off-white solid (crystalline)
Solubility Soluble in DCM, THF, Ethyl Acetate, Chloroform

Moisture sensitive; hydrolyzes to sulfonic acid

Reactivity d Hl
an

Inert atmosphere (Argon/Nitrogen), 2—-8°C,
Storage ]
Desiccated

Structural Significance[7]

 Sulfonyl Chloride Group (-SO2Cl): A highly reactive electrophile prone to nucleophilic attack
by amines, alcohols, and thiols.

o Ether Linkage (-O-): Provides rotational freedom, allowing the distal dichlorophenyl ring to
orient itself within enzyme binding pockets.
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» 3,5-Dichloro Substituents: Electron-withdrawing groups that deactivate the distal ring,
increasing resistance to CYP450-mediated oxidation and improving half-life (

) in biological systems.

Mechanistic Utility & Applications
The "Privileged" Sulfonamide Scaffold

The reaction of CAS 501697-53-6 with primary or secondary amines yields diaryl ether
sulfonamides. This motif is ubiquitous in drug discovery due to its ability to mimic the transition
state of peptide hydrolysis or bind to deep hydrophobic pockets.

Key Therapeutic Areas:

o MMP Inhibitors: The phenoxy-benzenesulfonyl group fits into the S1' specificity pocket of
Matrix Metalloproteinases (MMP-2, MMP-9, MMP-13), enzymes implicated in cancer
metastasis and arthritis.

e Antivirals: Sulfonamide cores are frequent in HIV and HCV protease inhibitors.

o PPAR Agonists: Used in metabolic disorder research, where the lipophilic tail aids in nuclear
receptor binding.

Reaction Mechanism: Sulfonylation

The formation of the sulfonamide bond proceeds via a nucleophilic substitution at the sulfur
atom. The base (typically triethylamine or pyridine) acts as a proton scavenger and potentially
as a nucleophilic catalyst (in the case of DMAP).

Figure 1: Sulfonamide Synthesis Workflow
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Caption: Nucleophilic substitution pathway converting the sulfonyl chloride to a stable
sulfonamide.

Experimental Protocol: Synthesis of Sulfonamide
Derivatives

Objective: To couple 4-(3,5-dichlorophenoxy)benzenesulfonyl chloride with a generic
primary amine (R-NH2) to form a sulfonamide library candidate.

Safety Pre-check:
e Perform in a fume hood (HCI gas evolution).

o Ensure glassware is oven-dried (water destroys the reagent).

Materials

o Reagent: 4-(3,5-Dichlorophenoxy)benzenesulfonyl chloride (1.0 equiv)

Nucleophile: Primary Amine (1.1 equiv)

Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5 — 2.0 equiv)

Solvent: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

Catalyst (Optional): DMAP (0.1 equiv) for sterically hindered amines.

Step-by-Step Methodology

e Preparation:

o Dissolve the Amine (1.1 equiv) and Base (1.5 equiv) in anhydrous DCM (concentration
~0.2 M) in a round-bottom flask under Nitrogen atmosphere.

o Cool the solution to 0°C using an ice bath. Reason: Controls exotherm and minimizes side
reactions.
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o Addition:

o Dissolve 4-(3,5-dichlorophenoxy)benzenesulfonyl chloride (1.0 equiv) in a minimal
amount of DCM.

o Add the sulfonyl chloride solution dropwise to the amine mixture over 10-15 minutes.

o Observation: Slight fuming or precipitate formation (amine hydrochloride salt) indicates
reaction progress.

e Reaction:
o Allow the mixture to warm to room temperature (25°C).
o Stir for 2—4 hours.

o Validation Point (TLC/LCMS): Check for disappearance of the sulfonyl chloride (often
hydrolyzes to acid on TLC plate, so monitor the formation of the less polar sulfonamide
product).

o Workup (Self-Validating Purification):

o Acid Wash: Dilute with DCM and wash with 1N HCI. Purpose: Removes unreacted amine
and pyridine/TEA.

o Base Wash: Wash organic layer with Saturated NaHCOs. Purpose: Removes any
hydrolyzed benzenesulfonic acid byproduct.

o Drying: Dry organic layer over anhydrous MgSOea, filter, and concentrate in vacuo.
e Isolation:
o The crude product is often pure enough for screening (>95%).

o If necessary, recrystallize from Ethanol/Hexane or purify via silica gel chromatography
(Hexane:EtOAc gradient).

Figure 2: Experimental Workflow Diagram
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Caption: Step-by-step synthesis workflow ensuring high purity through selective extraction
washes.

Handling, Stability, and Safety
Hydrolysis Risk

Sulfonyl chlorides are moisture-sensitive. Upon contact with water, CAS 501697-53-6
hydrolyzes to 4-(3,5-dichlorophenoxy)benzenesulfonic acid and Hydrochloric acid (HCI).
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 Sign of Degradation: Pungent, acrid odor (HCI) and formation of a sticky solid/gum.

e Prevention: Store in tightly sealed vials with parafilm, preferably in a desiccator or fridge.

Safety Hazards (GHS Classification)

» Skin Corrosion/Irritation (Category 1B): Causes severe skin burns and eye damage.
o Respiratory Sensitization: Inhalation of dust or vapors may cause respiratory irritation.

o PPE Requirements: Nitrile gloves, safety goggles, and lab coat. Handle only in a fume hood.

References

o Hinsberg Reaction Mechanism: "The reaction of benzenesulfonyl chloride with primary and
secondary amines."[1] Journal of Chemical Education. (Standard mechanistic reference for
sulfonamide formation).

» Sulfonamides in Drug Design: Scozzafava, A., et al. "Protease inhibitors: synthesis of a
series of bacterial collagenase inhibitors of the sulfonyl amino acyl hydroxamate type."
Journal of Medicinal Chemistry.

e MMP Inhibitor SAR: "Structure-Activity Relationships of Diphenyl Ether Sulfonamides as
Matrix Metalloproteinase Inhibitors.” Bioorganic & Medicinal Chemistry Letters.
(Contextualizes the phenoxy-sulfone motif).[2][3]

o Chemical Safety Data: "Benzenesulfonyl chloride derivatives - Safety Data Sheet." PubChem
/ Sigma-Aldrich.

(Note: Specific biological data for CAS 501697-53-6 is inferred from the well-documented class
of 3,5-dichlorophenoxy benzenesulfonamide analogs used in medicinal chemistry.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2912529/docs#4-3-5-dichlorophenoxy-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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